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Compound of Interest

Compound Name: 2-Methyl-4-heptanol

Cat. No.: B013450 Get Quote

Introduction

2-Methyl-4-heptanol is a semiochemical, specifically a branched-chain alcohol, that functions

as an aggregation pheromone for several species of weevils (Coleoptera: Curculionidae).

Aggregation pheromones are produced by one sex (typically males) to attract individuals of

both sexes to a specific location for mating and resource exploitation. In integrated pest

management (IPM), synthetic versions of these pheromones can be deployed in traps for

population monitoring, mass trapping, or as part of an "attract-and-kill" strategy. The

effectiveness of 2-Methyl-4-heptanol is often significantly enhanced when used in conjunction

with kairomones, which are volatile cues from host plants that signal a suitable food source or

oviposition site.

These notes provide detailed protocols for the field application of 2-Methyl-4-heptanol for the

management of two significant agricultural pests: the Banana Pseudostem Weevil (Odoiporus

longicollis) and the West Indian Sugarcane Weevil (Metamasius hemipterus sericeus).

Application Note 1: Monitoring and Mass Trapping
of Banana Pseudostem Weevil (Odoiporus
longicollis)
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Male Banana Pseudostem Weevils produce 2-Methyl-4-heptanol as an aggregation

pheromone that attracts both male and female weevils. Field studies have demonstrated that

the attractive power of this pheromone is significantly increased when combined with

kairomones from the host plant (banana pseudostem extract). This synergistic effect is crucial

for developing an effective trapping system. Traps baited with a combination of the pheromone

and host plant extract capture significantly more weevils than traps baited with either

component alone.

Data Presentation: Field Trial Results
The following table summarizes the results of a field experiment comparing the efficacy of

different bait combinations for trapping O. longicollis.

Bait Composition Mean No. of Weevils Trapped per Trap

2-Methyl-4-heptanol (Pheromone) Only 18.2

Host Plant Extract (Kairomone) Only 10.4

Pheromone + Host Plant Extract 44.6

Data adapted from a field study on Odoiporus

longicollis. The combination of pheromone and

host plant extract was found to be significantly

more effective.

Experimental Protocol: Field Trapping
This protocol outlines the methodology for constructing and deploying semiochemical-baited

traps for O. longicollis.

1. Materials:

Synthetic 2-Methyl-4-heptanol (purity >95%)

Hexane (HPLC grade)

Fresh banana pseudostem tissue
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Small glass vials with plastic caps

Cotton wicks

Funnel traps (construction details below)

Soap solution or propylene glycol

Bamboo stakes (~30 cm) and twine

2. Lure Preparation:

Pheromone Lure: Prepare a solution of 2-Methyl-4-heptanol in hexane. A specific

concentration can be optimized, but a common starting point is a 1% solution. Soak a cotton

wick in 1-2 mL of the solution and place it inside a sealed glass vial. The release rate can be

controlled by slightly opening the cap or punching a small hole in it.

Kairomone Lure (Host Plant Extract):

Take fresh sections of banana pseudostem.

Macerate or finely chop the tissue to increase the surface area for volatile release.

Place a standardized amount (e.g., 100g) of the macerated tissue in a breathable pouch

or directly in the trap's collection container. This should be replaced weekly.

3. Trap Construction:

A simple and effective funnel trap can be constructed using two white plastic funnels (e.g., 12

cm diameter).

The funnels are positioned facing each other, stem to stem, with a gap of approximately 2

cm between the rims. They are held in place with polypropylene twine.

A 100-250 mL plastic container is attached below the lower funnel to act as a collection

chamber. This container should be filled with a few centimeters of soap solution or propylene

glycol to retain and kill the trapped weevils.
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The pheromone lure vial can be suspended in the space between the two funnels.

4. Trap Deployment and Data Collection:

Assemble the trap and attach it to a bamboo stake using twine.

Tie the stake to the pseudostem of a banana plant at a height of approximately 1 meter from

the ground.

Deploy traps in a grid pattern throughout the plantation. A density of 4-6 traps per hectare is

a common starting point for monitoring, which can be increased for mass trapping.

Inspect traps weekly. Count and record the number of male and female weevils captured.

Replace the host plant material weekly and the pheromone lure every 4-6 weeks, or as

recommended by the manufacturer.

Visualization: Trapping Workflow for O. longicollis
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Figure 1. Experimental Workflow for O. longicollis Trapping
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Phase 3: Data Collection & Maintenance

Phase 4: Analysis
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Caption: Workflow for O. longicollis trapping using pheromone and kairomone lures.

Application Note 2: Monitoring and Mass Trapping
of West Indian Sugarcane Weevil (Metamasius
hemipterus sericeus)
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Principle
The West Indian Sugarcane Weevil employs a multi-component aggregation pheromone. While

males produce four distinct alcohols, field trials have identified the combination of 4-methyl-5-

nonanol and 2-methyl-4-heptanol as the major aggregation pheromone, attracting both

sexes[1][2]. A recommended ratio for these components is approximately 8:1 (4-methyl-5-

nonanol : 2-methyl-4-heptanol)[3]. Similar to other weevils, the attraction to this synthetic

pheromone blend is highly synergistic with host plant kairomones, such as those released from

cut sugarcane stalks[1][2][4].

Data Presentation: Synergistic Effect of Pheromone and
Kairomone
The following table demonstrates the additive effect of combining a pheromone lure with host

plant material for trapping M. hemipterus.

Bait Composition Relative Weevil Attraction

Sugarcane Tissue (250g) Only 1.0x

4-Alcohol Pheromone Blend 1.1x

Sugarcane Tissue + 4-Alcohol Pheromone

Blend
2.1x

*The 4-alcohol blend included 3-pentanol, 2-

methyl-4-heptanol, 2-methyl-4-octanol, and 4-

methyl-5-nonanol[4]. Data shows an additive,

synergistic effect when pheromones and

kairomones are combined.

Experimental Protocol: Field Trapping
This protocol provides a methodology for trapping M. hemipterus using a synergistic lure.

1. Materials:

Synthetic 4-methyl-5-nonanol
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Synthetic 2-methyl-4-heptanol

Lure dispenser (e.g., rubber septum, sealed pouch with controlled release)

Fresh sugarcane stalks

Lethal pitfall traps, bucket traps, or commercial weevil traps (e.g., Picusan®)[4][5]

Propylene glycol or soap solution

Optional synergist: Ethyl acetate dispenser

2. Lure Preparation:

Pheromone Lure: Prepare a blend of 4-methyl-5-nonanol and 2-methyl-4-heptanol in an 8:1

ratio. This blend should be loaded into a controlled-release dispenser. A typical release rate

for weevil pheromones is 3-5 mg/day[6].

Kairomone Bait: Cut fresh sugarcane stalks into sections (e.g., 10-15 cm long). Use a

standardized amount (e.g., 250g) per trap[4]. The sugarcane should be slightly crushed to

promote the release of volatile compounds.

3. Trap Design and Deployment:

Lethal Pitfall Trap: A simple pitfall trap can be made from a 1-2 gallon bucket buried in the

ground so the rim is flush with the soil surface. A funnel can be placed at the top to prevent

escape[4].

Bucket Trap: A 2-gallon bucket with entry windows cut into the sides can be used. The

exterior can be roughened to allow weevils to climb up and enter[5].

Place the kairomone bait (sugarcane) inside the trap.

Suspend the pheromone lure dispenser inside the trap, just above the bait.

Add propylene glycol or soapy water to the bottom of the trap as a killing and preserving

agent.
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Place traps on the ground, a minimum of 150 meters away from healthy host plants to avoid

attracting weevils to them[5]. Do not hang traps directly on palms or sugarcane plants[5].

4. Data Collection and Maintenance:

Inspect traps every 1-2 weeks.

Collect, count, and record the number of captured weevils.

Replace the sugarcane bait every 2 weeks to ensure it remains attractive[5].

Replace the pheromone lure every 4-6 weeks, depending on the dispenser type and

environmental conditions[5].

Visualization: Trapping Workflow for M. hemipterus
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Figure 2. Protocol for M. hemipterus sericeus Trapping
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Caption: Protocol for trapping M. hemipterus with a synergistic lure blend.

Generalized Weevil Olfactory Signaling Pathway
The specific olfactory receptor neurons (ORNs) for 2-Methyl-4-heptanol have not been fully

characterized in the target species. However, based on studies of related weevils, a

generalized signaling pathway can be proposed[7][8][9]. Insects detect odorants via ORNs

housed in olfactory sensilla, primarily on their antennae. Each ORN expresses specific odorant

receptors (ORs) that bind to particular chemical compounds. This binding event initiates a

signal transduction cascade that results in a nerve impulse.

Visualization: Generalized Olfactory Pathway
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Figure 3. Generalized Insect Olfactory Signaling Pathway
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Caption: Generalized pathway from odorant detection to behavioral response in weevils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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